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Compound of Interest

Compound Name: Molybdenum pentafluoride

Cat. No.: B078036

An In-depth Technical Guide on the Core Fundamental Properties of Molybdenum
Pentafluoride for Researchers, Scientists, and Drug Development Professionals.

Introduction

Molybdenum pentafluoride (MoFs) is an inorganic compound with the formula MoFs. It is a
hygroscopic, volatile, yellow solid that is a key starting material in molybdenum chemistry.[1][2]
This technical guide provides a comprehensive overview of the fundamental properties of
Molybdenum Pentafluoride, including its physical and chemical characteristics, synthesis,
reactivity, and safety protocols. The information is tailored for researchers, scientists, and
professionals in drug development who may encounter or utilize this compound in their work.

Physical and Chemical Properties

Molybdenum pentafluoride is a volatile solid at room temperature. In the solid state, it exists
as a tetramer, [MoFs]a, with a cyclic structure of four distorted octahedral molybdenum atoms
bridged by fluorine atoms.[3] In the liquid and gaseous phases, it exists as a mixture of
oligomers, primarily dimers and trimers, with a small fraction of monomers.[1] The monomeric
form is believed to adopt a trigonal bipyramidal geometry.[4]

Quantitative Physical and Spectroscopic Data

The following tables summarize the key quantitative physical and spectroscopic data for
Molybdenum Pentafluoride.
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Table 1: Physical Properties of Molybdenum Pentafluoride

Property Value Reference(s)
Chemical Formula MoFs [1][2]

Molar Mass 190.94 g/mol [1][2]
Appearance Yellow solid [1112]

Density 3.44 g/cm?3 [1][2]

Melting Point 45.7 °C (318.8 K) [11[2]

Boiling Point 50 °C (sublimes) [1112]

Crystal Structure Tetrameric in solid state [3]

Table 2: Thermodynamic Properties of Molybdenum Pentafluoride

Property Value Reference(s)

Standard Enthalpy of

) -1387 kJ/mol [5]
Formation (AH°f) (crystal)
Heat Capacity (C) 96.6 J/mol-K [11[2]
Enthalpy of Fusion 6.1 kJ/mol

Table 3: Vibrational Spectroscopy Data for Monomeric MoFs

Data for monomeric MoFs is typically obtained from matrix isolation studies.

Wavenumber ] )
( ) Vibrational Mode Symmetry Reference(s)
cm-

Data not explicitly

found in a tabular

format in the search [416171
results, but discussed

in the cited literature.
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Note on ®>Mo NMR Spectroscopy: While °®>Mo NMR is a powerful technique for studying
molybdenum compounds, specific chemical shift and coupling constant data for Molybdenum
Pentafluoride are not readily available in the reviewed literature.

Synthesis and Reactivity
Synthesis of Molybdenum Pentafluoride

Molybdenum pentafluoride can be synthesized through several routes. The most common
methods involve the reduction of molybdenum hexafluoride or the direct fluorination of
molybdenum metal.

This method is based on the reaction described in Inorganic Syntheses and other literature
sources.[1][2]

Reaction: Mo + 5MoFs —» 6MoFs

Materials:

Molybdenum powder
e Molybdenum hexafluoride (MoFe)

« Airtight reaction vessel (e.g., a sealed tube or autoclave) made of a resistant material such
as nickel or Monel.

e Vacuum line

o Heating apparatus (e.g., tube furnace)
e Cold trap

Procedure:

» Place a stoichiometric amount of molybdenum powder into the reaction vessel under an inert
atmosphere (e.g., argon or nitrogen) to prevent oxidation.

o Evacuate the reaction vessel using a vacuum line to remove air and moisture.
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Cool a section of the reaction vessel or a connected cold trap with liquid nitrogen.

Carefully condense a five-fold molar excess of molybdenum hexafluoride into the cooled
section of the reaction vessel.

Seal the reaction vessel.

Allow the reactants to slowly warm to room temperature and then gently heat the vessel to a
temperature sufficient to initiate the reaction (temperatures around 150-200°C are typically
employed, though specific conditions may vary). The reaction is often carried out in a sealed
tube with a temperature gradient.

The reaction proceeds as the MoFs vapor comes into contact with the heated molybdenum
powder.

After the reaction is complete, the product, Molybdenum Pentafluoride, can be purified by
vacuum sublimation. The more volatile unreacted MoFes can be removed by careful
distillation to a cold trap.
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Reactivity of Molybdenum Pentafluoride

Molybdenum pentafluoride is a reactive compound. Its key reactions include:

e Hydrolysis: It is extremely sensitive to moisture and hydrolyzes readily in the presence of
water or moist air, releasing hydrogen fluoride (HF).[1][2] This reaction is vigorous and
hazardous.

» Disproportionation: Upon heating to around 165 °C, MoFs disproportionates to form
molybdenum tetrafluoride (MoF4) and molybdenum hexafluoride (MoFs).[1][2]

e Reactions with Organic Solvents: The reactivity of MoFs with organic solvents is not
extensively documented in the initial search results, but caution should be exercised as it is a
strong oxidizing and fluorinating agent. Reactions with organic compounds are likely.

Vigorous Reaction Disproportionation \Disproportionation

Click to download full resolution via product page

Applications and Relevance to Drug Development

Based on the available literature, Molybdenum Pentafluoride does not have direct
applications in drug development or biological signaling pathways. Its high reactivity,
particularly its sensitivity to water, makes it unsuitable for use in biological systems. Its primary
utility lies in the field of inorganic synthesis, where it serves as a precursor for other
molybdenum compounds.

Safety and Handling
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Molybdenum pentafluoride is a hazardous chemical that requires strict safety precautions
during handling and storage.

e Hazards: It is a strong oxidizing agent and is corrosive. Upon contact with moisture, it
releases toxic and corrosive hydrogen fluoride gas. Inhalation can be harmful.

» Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles and a face shield are mandatory.

o Skin Protection: A full suit of protective clothing, including gloves made of a material
resistant to fluorides (e.g., neoprene or nitrile rubber), is essential.

o Respiratory Protection: Work should be conducted in a well-ventilated fume hood. In case
of potential exposure, a self-contained breathing apparatus (SCBA) or a respirator with an
appropriate cartridge for acid gases and fluorides should be used.

e Handling:

o All manipulations should be carried out in a dry, inert atmosphere (e.g., in a glovebox or
using Schlenk line techniques).

o Avoid contact with skin, eyes, and clothing.
o Ensure that an eyewash station and a safety shower are readily accessible.
o Storage:

o Store in a tightly sealed container made of a resistant material (e.g., stainless steel,
Monel, or Teflon).

o The storage area should be cool, dry, and well-ventilated, away from water and
incompatible materials.

« Spills:

o In case of a spill, evacuate the area.
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o Use appropriate PPE for cleanup.

o Small spills can be covered with a dry, inert absorbent material (e.g., sand or vermiculite).
Do not use water.

o Large spills should be handled by trained emergency response personnel.

Conclusion

Molybdenum pentafluoride is a fundamentally important, yet highly reactive, inorganic
compound. This guide has provided a detailed overview of its core properties, including its
physical and chemical characteristics, synthesis, and reactivity. While it does not have direct
applications in the life sciences, a thorough understanding of its properties is crucial for
researchers in inorganic and materials chemistry. Strict adherence to safety protocols is
paramount when working with this hazardous substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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